2,2-Dimethyl-5-({[2-(naphthalen-2-yloxy)-5-(trifluoromethyl)phenyl]amino}methylidene)-1,3-dioxane-4,6-dione

• IUPAC Name: 2,2-dimethyl-5-[[2-naphthalen-2-yloxy-5-(trifluoromethyl)anilino]methylidene]-1,3-dioxane-4,6-dione
• InChI: InChI=1S/C24H18F3NO5/c1-23(2)32-21(29)18(22(30)33-23)13-28-19-12-16(24(25,26)27)8-10-20(19)31-17-9-7-14-5-3-4-6-15(14)11-17/h3-13,28H,1-2H3
• InChI Key: UOSSAOJKZYGXCM-UHFFFAOYSA-N
• Canonical SMILES: CC1(OC(=O)C(=CNC2=C(C=CC(=C2)C(F)(F)F)OC3=CC4=CC=CC=C4C=C3)C(=O)O1)C
• Molecular Formula: C24H18F3NO5
• Molecular Weight: 457.4 g/mol

Description

2,2-Dimethyl-5-({[2-(naphthalen-2-yloxy)-5-(trifluoromethyl)phenyl]amino}methylidene)-1,3-dioxane-4,6-dione is a useful research compound. Its molecular formula is C24H18F3NO5 and its molecular weight is 457.405. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Analysis

Researchers have synthesized derivatives and explored the reactivity of structurally related compounds, elucidating their potential in forming complex structures through ring-opening reactions and interaction with amines. For instance, the reaction of 5-[(2-Furyl)methylidene]-2,2-dimethyl-1,3-dioxane-4,6-dione with cyclic secondary amines showcased the formation of cyclopentenyl and cyclopentenyl-4 H -1,3-dioxine derivatives, indicating the compound's utility in synthesizing novel organic frameworks (Šafár̆ et al., 2000). Additionally, the preparation of 2,2-dimethyl-5-[(2-metylhydrazinyl)methylidene-1,3-dioxan-4,6-dione and its crystal structure determination further exemplifies the detailed structural analysis crucial for understanding the compound's characteristics and potential applications (Moncol’ et al., 2014).

Catalytic and Synthetic Applications

The naphthalene ruthenium complex [CpRu(C10H8)]+ was found to catalyze the cyclotrimerization of alkynes, demonstrating the role of similar compounds in facilitating significant synthetic transformations, thus contributing to the development of new materials and chemicals (Perekalin et al., 2011).

Supramolecular Chemistry

The study of supramolecular structures, such as the analysis of 2,2-dimethyl-5-[3-(4-methylphenyl)-2-propenylidene]-1,3-dioxane-4,6-dione, highlights the intricate hydrogen bonding and dimer formation, showcasing the importance of these compounds in the study of molecular interactions and crystal engineering (Low et al., 2002).

Preparative and Synthetic Utility

The synthesis of new 2-oxo-1,2-dihydropyridine-3-carboxylic acid derivatives from 2,2-dimethyl-5-((phenylamino)methylene)-1,3-dioxane-4,6-dione demonstrates the compound's utility in creating drug precursors or ligands, indicating its potential in pharmaceutical research and development (Dotsenko et al., 2019).